Cas no 80171-30-8 ( )
structure
Product Name:
CAS No:80171-30-8
MF:C11H11FO3
MW:210.201647043228
CID:869473
PubChem ID:12859024
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoic acid, alpha-fluoro-3-methyl-beta-oxo-, methyl ester (9CI)
- methyl 2-fluoro-3-(3-methylphenyl)-3-oxopropanoate
- Benzenepropanoic acid,alpha-fluoro-3-methyl-beta-oxo-,methyl ester(9ci)
- 80171-30-8
- DTXSID50511656
-
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- Inchi： 1S/C11H11FO3/c1-7-4-3-5-8(6-7)10(13)9(12)11(14)15-2/h3-6,9H,1-2H3
- InChI Key： KOIMXSMNZCYNPB-UHFFFAOYSA-N
- SMILES： FC(C(=O)OC)C(C1C=CC=C(C)C=1)=O
Computed Properties
- Exact Mass: 210.06922237g/mol
- Monoisotopic Mass: 210.06922237g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 43.4Ų
Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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